Cas no 380476-30-2 ((E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide)

• Product Name: (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• CAS No: 380476-30-2
• MF: C₂₃H₁₄BrCl₃N₂O₂
• MW: 536.632462024689
• CID: 5564067
• PubChem ID: 2350255
• Update Time: 2025-05-30

(E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• 380476-30-2
• 3-{3-bromo-4-[(4-chlorophenyl)methoxy]phenyl}-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• EN300-26592699
• (2E)-3-{3-bromo-4-[(4-chlorobenzyl)oxy]phenyl}-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• STK522722
• AKOS001009685
• Z56832580

• Inchi： 1S/C23H14BrCl3N2O2/c24-21-8-15(3-6-22(21)31-13-14-1-4-17(25)5-2-14)7-16(12-28)23(30)29-20-10-18(26)9-19(27)11-20/h1-11H,13H2,(H,29,30)/b16-7+
• InChI Key： SJPHIPRGUZIFKO-FRKPEAEDSA-N
• SMILES： BrC1C=C(/C=C(\C#N)/C(NC2C=C(C=C(C=2)Cl)Cl)=O)C=CC=1OCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 533.93042g/mol
• Monoisotopic Mass: 533.93042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide

Comprehensive Analysis of (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide (CAS No. 380476-30-2)

The compound (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide (CAS No. 380476-30-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a bromo-substituted phenyl ring, a chlorophenyl methoxy group, and a cyano-enamide backbone, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the key features of CAS No. 380476-30-2 is its unique E-configuration, which influences its stereochemical behavior and interaction with biological targets. The presence of multiple halogen atoms (bromo and chloro) enhances its electronegativity, making it a candidate for studies in enzyme inhibition and receptor binding. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in cancer drug discovery and autoimmune disease treatment.

In the context of agrochemical innovation, this compound's cyano-enamide moiety has drawn attention for its possible role in pest control formulations. With the growing demand for sustainable agriculture and eco-friendly pesticides, CAS No. 380476-30-2 is being evaluated for its efficacy against resistant insect populations. Its structural complexity aligns with the trend of developing next-generation crop protection agents that minimize environmental impact.

From a synthetic chemistry perspective, the compound's multi-step synthesis poses challenges that intrigue organic chemists. The incorporation of 3,5-dichlorophenyl and 4-chlorophenylmethoxy groups requires precise coupling reactions, a topic frequently searched in academic databases. Recent advancements in catalysis and green chemistry have sparked discussions on optimizing its production to reduce waste and improve yield—a priority in modern pharmaceutical manufacturing.

The physicochemical properties of (E)-3-[3-bromo-4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide also merit attention. Its lipophilicity (predicted by LogP values) and solubility profile are critical for drug formulation studies. These parameters are often queried in ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) research, a cornerstone of preclinical development.

Beyond laboratory applications, this compound intersects with trending topics like AI-driven drug discovery. Computational models are increasingly used to predict the bioactivity of such molecules, reducing reliance on high-throughput screening. Searches for machine learning in chemistry and virtual compound libraries highlight the demand for integrating technology with traditional research methods.

In summary, CAS No. 380476-30-2 represents a fascinating case study at the intersection of medicinal chemistry, agrochemical design, and sustainable science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing global challenges like drug resistance and food security. As scientific inquiries evolve, this compound will likely remain a focal point for innovation.